Cas no 107534-99-6 (Pyridine,1,2,3,6-tetrahydro-1-methyl-5-(phenylmethyl)-)

• Product Name: Pyridine,1,2,3,6-tetrahydro-1-methyl-5-(phenylmethyl)-
• CAS No: 107534-99-6
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 167601
• PubChem ID: 183835
• Update Time: 2025-04-19

Pyridine,1,2,3,6-tetrahydro-1-methyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,1,2,3,6-tetrahydro-1-methyl-5-(phenylmethyl)-
• 5-benzyl-1-methyl-3,6-dihydro-2H-pyridine
• Pyridine, 1,2,3,6-tetrahydro-1-methyl-5-(phenylmethyl)-
• DTXSID30148080
• 107534-99-6

• Inchi： 1S/C13H17N/c1-14-9-5-8-13(11-14)10-12-6-3-2-4-7-12/h2-4,6-8H,5,9-11H2,1H3
• InChI Key： LVKFSWKDSDSQHU-UHFFFAOYSA-N
• SMILES： N1(C)CCC=C(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24